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Compound of Interest

Compound Name: Rhodinyl propionate

CAS No.: 105-89-5

Cat. No.: B089866

Get Quote

Executive Summary & Physicochemical Profile
The Challenge: Rhodinyl propionate (CAS 105-89-5) presents a classic formulation paradox:

it is a highly valued functional ester (flavor/fragrance/bioactive) that is thermodynamically

incompatible with aqueous environments.

The Root Cause: The molecule possesses a lipophilic monoterpene tail (rhodinol) and a

propionate headgroup. With a LogP (o/w) of approximately 4.3 – 4.7 and water solubility

estimated at < 2 mg/L, direct addition to water results in immediate phase separation (oiling

out). Furthermore, as an ester, it is susceptible to hydrolysis, degrading into rhodinol and

propionic acid, which can shift the pH of your formulation and alter organoleptic properties.

Technical Specifications:
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Property Value
Implication for
Formulation

LogP (Octanol/Water) ~4.3 – 4.7

Highly Lipophilic.[1] Requires

surfactant HLB > 13 or

encapsulation.

Water Solubility ~1.57 mg/L (est.)[1][2]

Practically insoluble. Co-

solvents alone are often

insufficient.

Molecular Weight ~212.33 g/mol
Suitable for inclusion in

-Cyclodextrin cavities.[1]

Chemical Class Terpene Ester
Vulnerable to acid/base

hydrolysis (pH drift risk).[1]

Decision Matrix: Selecting the Right Solubilization
Strategy
Before beginning benchwork, select the protocol that matches your target concentration and

application.

Target Concentration?

< 0.5% (w/v)
(Clear Solution)

> 0.5% (w/v)
(Emulsion/Cream)

Is Hydrolytic Stability
Critical?

Method C:
Nano-Emulsification

(High Shear)

Method A:
Micellar Solubilization

(Surfactants)
No (Short shelf-life)

Method B:
Cyclodextrin Complexation

(Encapsulation)

Yes (Long shelf-life)

Click to download full resolution via product page

Figure 1: Strategic decision tree for rhodinyl propionate formulation based on concentration

and stability requirements.
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Method A: Micellar Solubilization (Surfactants)
Best For: Clear, aqueous toners or reagents where transparency is required.

The Science: To solubilize a lipophile with a LogP > 4, you must create an oil-in-water (O/W)

microemulsion. This requires a surfactant system with a high Hydrophilic-Lipophilic Balance

(HLB), typically between 13 and 16.

Protocol: The Titration Method
Surfactant Selection: Use a non-ionic surfactant like Polysorbate 20 (Solubilizer) or PEG-40

Hydrogenated Castor Oil.

Why? These have high HLB values (16.7 and ~15 respectively) and low critical micelle

concentrations (CMC), allowing them to sequester the terpene ester effectively.

Pre-mix (The "Oil Phase"):

Mix Rhodinyl Propionate (1 part) with the Solubilizer (3 to 5 parts).

Note: A ratio of 1:1 is rarely sufficient for terpenes; start at 1:3.

Vortex until a homogenous, viscous liquid is formed.

Titration:

Slowly add the aqueous phase (buffer or water) to the oil/surfactant mix while stirring

magnetically.

Observation: The mixture will pass through a gel phase (liquid crystal) before breaking into

a clear solution.

Validation:

The final solution should be transparent. If it is blue/hazy (Tyndall effect), increase the

surfactant ratio.

Method B: Molecular Encapsulation (Cyclodextrins)
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Best For: Protecting the ester from hydrolysis and preventing "flavor scald" or volatility loss.

The Science: Beta-cyclodextrin (

-CD) has a cavity size (~6.0–6.5 Å) that perfectly accommodates the hydrophobic rhodinol tail.
The hydrophilic exterior renders the complex water-soluble. This "host-guest" complex shields
the ester bond from water attack, significantly extending shelf life.

Protocol: Kneading Method (Solid State)
Molar Ratio: Calculate a 1:1 molar ratio of Rhodinyl Propionate to

-CD (or HP-

-CD for higher solubility).

MW Rhodinyl Propionate: ~212 g/mol [1]

MW

-CD: ~1135 g/mol [1]

Example: For every 1g of ester, use ~5.35g of

-CD.

Slurry Formation:

Add a small amount of water/ethanol (1:1) to the

-CD powder in a mortar to create a thick paste.

Inclusion:

Slowly add the Rhodinyl Propionate to the paste while kneading vigorously with a pestle

for 45 minutes.

Endpoint: The paste will dry out and form a hard solid as the oily liquid is encapsulated.

Reconstitution:
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Dissolve the resulting powder in your aqueous media. It should dissolve clearly or with

slight opalescence, without oil separation.

Troubleshooting Guide (FAQ)
Q1: My solution was clear initially but became cloudy after heating. Why?

Diagnosis: You likely used a non-ionic surfactant (like Polysorbate or Triton X) and hit the

Cloud Point.

Mechanism: As temperature rises, the hydrogen bonds between the surfactant's

polyoxyethylene chains and water break, causing the surfactant to dehydrate and phase

separate.

Fix: Ensure your processing temperature is at least 10°C below the cloud point of your

chosen surfactant, or switch to an anionic surfactant (like SDS) if the application permits.

Q2: The pH of my formulation dropped from 7.0 to 5.5 over a month.

Diagnosis: Ester Hydrolysis.[3]

Mechanism: Rhodinyl propionate has hydrolyzed into Rhodinol and Propionic Acid. The

release of the free acid lowers the pH.

Fix:

Buffer: Use a Citrate or Phosphate buffer (pH 6.5–7.0) instead of pure water.[4]

Encapsulate: Switch to Method B (Cyclodextrins) to sterically hinder water access to the

ester bond.

Q3: I see an "oil ring" at the top of my beaker despite using high shear.

Diagnosis: Ostwald Ripening.

Mechanism: Small droplets diffuse into larger ones to minimize surface energy. This is

common in terpene emulsions lacking a "ripening inhibitor."
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Fix: Add a long-chain triglyceride (e.g., MCT oil or Corn oil) to the rhodinyl propionate
before emulsification. This acts as a ripening inhibitor by balancing the chemical potential

between droplets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b089866/docs#technical-support-center-solubilization-
stability-of-rhodinyl-propionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b089866/docs#technical-support-center-solubilization-stability-of-rhodinyl-propionate
https://www.benchchem.com/product/b089866/docs#technical-support-center-solubilization-stability-of-rhodinyl-propionate
https://www.benchchem.com/product/b089866?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

